6-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[3-(3-bromopyridin-4-yl)oxypyrrolidin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C14H15BrN4O3/c1-18-13(20)6-12(17-14(18)21)19-5-3-9(8-19)22-11-2-4-16-7-10(11)15/h2,4,6-7,9H,3,5,8H2,1H3,(H,17,21)
• InChI Key: IJKNKZZYJQNSQR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)N2CCC(C2)OC3=C(C=NC=C3)Br
• Molecular Formula: C14H15BrN4O3
• Molecular Weight: 367.20 g/mol

Description

The compound “6-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione” is a complex organic molecule that contains several functional groups and structural features, including a pyrrolidine ring, a pyrimidine ring, and a bromopyridine group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, the synthesis of similar compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The pyrrolidine ring in this compound is a five-membered ring with one nitrogen atom. This structure is widely used in medicinal chemistry due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization, its contribution to the stereochemistry of the molecule, and the increased three-dimensional coverage due to the non-planarity of the ring.